Cas no 685108-17-2 (7-[(E)-2-[3-(4-tert-Butylphenoxy)phenyl]ethenyl]-[1,2,4]triazolo[1,5-a]pyrimidine)

• Product Name: 7-[(E)-2-[3-(4-tert-Butylphenoxy)phenyl]ethenyl]-[1,2,4]triazolo[1,5-a]pyrimidine
• CAS No: 685108-17-2
• MF: C₂₃H₂₂N₄O
• MW: 370.446984767914
• CID: 6628841
• PubChem ID: 5919630
• Update Time: 2024-01-04

7-[(E)-2-[3-(4-tert-Butylphenoxy)phenyl]ethenyl]-[1,2,4]triazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-((E)-2-(3-[4-(TERT-BUTYL)PHENOXY]PHENYL)ETHENYL)[1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE
• 4-(TERT-BUTYL)PHENYL 3-[(E)-2-[1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-7-YLETHENYL]PHENYL ETHER
• [1,2,4]Triazolo[1,5-a]pyrimidine, 7-[2-[3-[4-(1,1-dimethylethyl)phenoxy]phenyl]ethenyl]-
• 685108-17-2
• 5T-0885
• AKOS005094173
• 7-[(E)-2-[3-(4-tert-butylphenoxy)phenyl]ethenyl]-[1,2,4]triazolo[1,5-a]pyrimidine
• 7-((E)-2-{3-[4-(tert-butyl)phenoxy]phenyl}ethenyl)[1,2,4]triazolo[1,5-a]pyrimidine
• 7-[(E)-2-[3-(4-tert-Butylphenoxy)phenyl]ethenyl]-[1,2,4]triazolo[1,5-a]pyrimidine

• Inchi： 1S/C23H22N4O/c1-23(2,3)18-8-11-20(12-9-18)28-21-6-4-5-17(15-21)7-10-19-13-14-24-22-25-16-26-27(19)22/h4-16H,1-3H3
• InChI Key： CNPLRLBPZMFCMQ-UHFFFAOYSA-N
• SMILES： C12=NC=NN1C(C=CC1=CC=CC(OC3=CC=C(C(C)(C)C)C=C3)=C1)=CC=N2

Computed Properties

• Exact Mass: 370.17936134g/mol
• Monoisotopic Mass: 370.17936134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• pka: 0.72±0.30(Predicted)